Cas no 57713-28-7 (1H-tetrazol-5-amine, 1-phenyl-, copper(2+) salt (2:1), dihydrochloride)

• Product Name: 1H-tetrazol-5-amine, 1-phenyl-, copper(2+) salt (2:1), dihydrochloride
• CAS No: 57713-28-7
• MF: C₂₈H₂₈Cl₄Cu₂N₂₀
• MW: 913.559918403625
• CID: 1606330
• PubChem ID: 3044805
• Update Time: 2025-04-21

1H-tetrazol-5-amine, 1-phenyl-, copper(2+) salt (2:1), dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-tetrazol-5-amine, 1-phenyl-, copper(2+) salt (2:1), dihydrochloride
• dicopper,1-phenyl-1,2,3-triaza-4-azanidacyclopent-2-en-5-imine,tetrahydrochloride
• Copper fenamole HCl
• Copper, tetrakis(mu-(1-phenyl-1H-tetrazol-5-aminato-N(sup 4):N(sup 5)))di-, tetrahydrochloride
• DTXSID80206422
• (1-Phenyl-5-aminotetrazolato)chloride copper
• Copper fenamole hydrochloride
• 57713-28-7

• Inchi： 1S/4C7H6N5.4ClH.2Cu/c4*8-7-9-10-11-12(7)6-4-2-1-3-5-6;;;;;;/h4*1-5H,(H-,8,9,11);4*1H;;/q4*-1;;;;;2*+2
• InChI Key： QYCXGHGBUNUGEE-UHFFFAOYSA-N
• SMILES： [Cu+2].[Cu+2].Cl.Cl.Cl.Cl.N1(C([NH-])=NN=N1)C1C=CC=CC=1.N1(C([NH-])=NN=N1)C1C=CC=CC=1.N1(C([NH-])=NN=N1)C1C=CC=CC=1.N1(C([NH-])=NN=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 912.012244
• Monoisotopic Mass: 910.015194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 54
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 211

Experimental Properties

• Boiling Point: 369.7°C at 760 mmHg
• Flash Point: 177.4°C